N-Hydroxy-N,4-dimethylbenzene-1-sulfonamide

• CAS RN: 139673-29-3
• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• IUPAC Name: N-hydroxy-N,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H11NO3S/c1-7-3-5-8(6-4-7)13(11,12)9(2)10/h3-6,10H,1-2H3
• InChI Key: NKVOZCJNAMYDKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)O

Description

N-Hydroxy-N,4-dimethylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C8H11NO3S and its molecular weight is 201.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.02 Grams of N-methylhydroxylamine.HCl was suspended with 70 ml of tetrahydrofuran and 6.70 g of triethylamine was added to the solution. After stirring at room temperature for 0.5 hour, 5.73 g of p-toluenesulfonyl chloride was added to the reaction solution and stirred at room temperature over night. The saturated sodium chloride solution was added to the reaction solution and extracted with ethyl acetate. The organic layer was washed with saturated sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and N-methyl-N-(p-toluenesulfonyl)hydroxylamine was obtained.